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Compound of Interest

Compound Name: Butenol

Cat. No.: B1619263 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the toxicological properties and safe handling procedures of chemical

reagents is paramount. This guide provides an in-depth analysis of butenol, a group of

unsaturated alcohols with various industrial and research applications. This document outlines

the toxicology of butenol isomers, details experimental protocols for toxicity assessment, and

establishes clear guidelines for safe handling to minimize occupational exposure and ensure

laboratory safety.

Toxicological Profile of Butenol Isomers
Butenol (C4H7OH) exists in several isomeric forms, each exhibiting unique toxicological

characteristics. The primary isomers of concern include 2-buten-1-ol (crotyl alcohol), 3-buten-2-

ol, and 3-buten-1-ol. Their toxicity is primarily attributed to their metabolic conversion to highly

reactive and toxic aldehydes.

Acute Toxicity Data
The acute toxicity of butenol isomers is summarized in the table below. The data, presented as

LD50 (median lethal dose) and LC50 (median lethal concentration) values, have been

compiled from various toxicological studies on rats and rabbits.
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Chemical
Name

CAS
Number

Route of
Exposure

Species LD50/LC50
GHS
Classificati
on

2-Buten-1-ol

(Crotyl

alcohol)

6117-91-5 Oral Rat 793 mg/kg

Acute Toxicity

4 (H302),

Skin Irritation

2 (H315), Eye

Irritation 2

(H319),

Flammable

Liquid 3

(H226)

Dermal Rabbit 1084 mg/kg
Acute Toxicity

4 (H312)

Inhalation Rat
2000 ppm

(4h)

Acute Toxicity

4 (H332)

3-Buten-2-ol 598-32-3 Oral -
Harmful if

swallowed

Acute Toxicity

4 (H302),

Skin Irritation

2 (H315),

Serious Eye

Damage 1

(H318),

Flammable

Liquid 2

(H225)

Dermal -

Harmful in

contact with

skin

Acute Toxicity

4 (H312)

Inhalation -
Harmful if

inhaled

Acute Toxicity

4 (H332),

STOT SE 3

(H335)
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2-Methyl-3-

buten-2-ol
115-18-4 Oral Rat 1800 mg/kg

Acute Toxicity

4 (H302),

Skin Irritation

2 (H315),

Serious Eye

Irritation 2

(H319),

Flammable

Liquid 2

(H225)

Dermal Rabbit >2000 mg/kg -

Inhalation Rat
>21.2 mg/L

(4h)
-

Butan-1-ol 71-36-3 Oral Rat 790 mg/kg

Flammable

Liquid 3

(H226), Acute

Toxicity 4

(H302), Skin

Irritation 2

(H315),

Serious Eye

Damage 1

(H318),

STOT SE 3

(H335, H336)

Dermal Rabbit 3400 mg/kg -

Inhalation Rat
8000 mg/L

(4h)
-

Note: The GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications are based on available data and may vary by jurisdiction.

Mechanism of Toxicity: The Case of Crotyl Alcohol
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A primary mechanism of butenol toxicity involves its metabolic bioactivation. For instance,

crotyl alcohol (2-buten-1-ol) is oxidized in the liver by alcohol dehydrogenase to its

corresponding aldehyde, crotonaldehyde.[1] Crotonaldehyde is a highly reactive α,β-

unsaturated aldehyde known for its cytotoxic and genotoxic effects.

The toxicity of crotonaldehyde is mediated through multiple pathways:

Oxidative Stress: Crotonaldehyde induces the generation of reactive oxygen species (ROS)

and depletes intracellular glutathione levels, leading to oxidative stress and cellular damage.

[2][3]

Apoptosis: It can trigger caspase-dependent apoptosis, a form of programmed cell death, in

various cell types, including human bronchial epithelial cells.[2][4] This process involves the

mitochondrial pathway, characterized by the release of cytochrome c and activation of

caspases 9 and 3/7.[2]

Autophagy: Crotonaldehyde can also induce autophagy-mediated cytotoxicity.[5] This

involves the downregulation of the PI3K pathway and the activation of AMPK and MAPK

signaling pathways.[5]

The following diagram illustrates the signaling pathways involved in crotonaldehyde-induced

cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling of Butenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619263#toxicology-and-safe-handling-procedures-
for-butenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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